Natural Pigments
Natural pigments are derived from natural sources such as plants, animals, and minerals. They offer a safe and sustainable alternative to synthetic dyes in various applications like food coloring, cosmetics, pharmaceuticals, and textiles. These pigments not only provide vibrant colors but also impart additional nutritional benefits due to their natural components. For instance, chlorophyll extracted from spinach provides rich green hues while being rich in iron. Natural pigments are highly valued for their stability under different pH conditions and heat resistance, making them suitable for a wide range of products. They are increasingly preferred by consumers who seek organic and environmentally friendly options.

Structure | Chemical Name | CAS | MF |
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INT | 146-68-9 | C19H13ClIN5O2 |
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Fast Garnet GBC Salt | 101-89-3 | C14H14N4O4S |
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a-Naphtholbenzein (Technical Grade) | 145-50-6 | C27H18O2 |
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Amido Black 10B | 1064-48-8 | C22H14N6Na2O9S2 |
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Bromocresol purple | 115-40-2 | C21H16Br2O5S |
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β-Apo-8'-carotenal | 1107-26-2 | C30H40O |
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Alizarin Red S sodium | 130-22-3 | C14H7O7SNa |
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Oil red O | 1320-06-5 | C26H24N4O |
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Thymolphthalein | 125-20-2 | C28H30O4 |
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Pyrocatechol violet | 115-41-3 | C19H14O7S |
Related Literature
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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4. Book reviews
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